4-ethoxy-N-(4-(6-methoxypyridazin-3-yl)phenyl)benzamide

• IUPAC Name: 4-ethoxy-N-[4-(6-methoxypyridazin-3-yl)phenyl]benzamide
• InChI: InChI=1S/C20H19N3O3/c1-3-26-17-10-6-15(7-11-17)20(24)21-16-8-4-14(5-9-16)18-12-13-19(25-2)23-22-18/h4-13H,3H2,1-2H3,(H,21,24)
• InChI Key: YQFKSFASOMXFGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)OC
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol
• CAS No.: 941941-12-4

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-ethoxy-N-(4-(6-methoxypyridazin-3-yl)phenyl)benzamide” include its molecular formula, C20H19N3O3, and its CID 7593586.

Scientific Research Applications

Sigma Receptor Scintigraphy in Breast Cancer

Sigma receptors are overexpressed on breast cancer cells, and benzamides, due to their preferential binding to these receptors, have been investigated for their potential in visualizing primary breast tumors in humans in vivo. For example, a study by Caveliers et al. (2002) demonstrated the ability of a specific iodobenzamide, designed for sigma receptor scintigraphy, to accumulate in breast tumors, suggesting a pathway for noninvasively assessing tumor proliferation using similar compounds (Caveliers et al., 2002).

Detection of Melanoma Metastases

Benzamide derivatives have also been used in the scintigraphic detection of melanoma metastases. Maffioli et al. (1994) utilized a radiolabeled benzamide, [iodine-123]-(S)-IBZM, to successfully detect melanoma metastases, indicating the utility of benzamides in oncological imaging. This study showcases the potential of benzamide derivatives in enhancing the detection and understanding of melanoma's spread (Maffioli et al., 1994).

Investigation of Central 5-HT1A Receptors

Benzamide derivatives have been applied in the study of central nervous system (CNS) receptors, such as the 5-HT1A receptors, which are implicated in psychiatric and neurological disorders. Pike et al. (1995) highlighted the use of [11C]WAY-100635, a selective 5-HT1A receptor radioligand, in delineating these receptors in living human brain through PET imaging, demonstrating the compound's potential in psychiatric and neurological research (Pike et al., 1995).